Cas no 1805642-75-4 (4-Chloro-6-nitropyridin-3-ol)

• Product Name: 4-Chloro-6-nitropyridin-3-ol
• CAS No: 1805642-75-4
• MF: C₅H₃ClN₂O₃
• MW: 174.541919946671
• CID: 4902682
• Update Time: 2025-05-25

4-Chloro-6-nitropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-nitropyridin-3-ol
• 4-Chloro-5-hydroxy-2-nitropyridine

• Inchi： 1S/C5H3ClN2O3/c6-3-1-5(8(10)11)7-2-4(3)9/h1-2,9H
• InChI Key： PQOAYYUQAFBJHQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9

Additional information on 4-Chloro-6-nitropyridin-3-ol

4-Chloro-6-Nitropyridin-3-Ol: A Comprehensive Overview

4-Chloro-6-nitropyridin-3-ol, also known by its CAS number CAS No. 1805642-75-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design, agrochemicals, and advanced materials. The structure of 4-chloro-6-nitropyridin-3-ol features a pyridine ring substituted with a chlorine atom at the 4-position, a nitro group at the 6-position, and a hydroxyl group at the 3-position. These substituents impart unique electronic and steric properties to the molecule, making it a valuable building block for further chemical modifications.

The synthesis of 4-chloro-6-nitropyridin-3-ol typically involves multi-step processes that include nitration, chlorination, and hydroxylation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate selective substitutions on the pyridine ring, thereby streamlining the production process. These developments are particularly important for scaling up the synthesis of CAS No. 1805642-75-4 for industrial applications.

In terms of physical properties, 4-chloro-6-nitropyridin-3-ol exhibits a melting point of approximately 210°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in polar solvents like water is significantly higher due to the presence of the hydroxyl group, which enhances hydrogen bonding capabilities. The compound's UV-vis spectrum shows strong absorption bands in the range of 250–300 nm, indicative of its conjugated π-system.

The biological activity of 4-chloro-6-nitropyridin-3-ol has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, this compound has shown moderate cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound in anticancer drug development. Researchers have also explored its role as a radiosensitizer, enhancing the efficacy of radiation therapy in cancer treatment.

In materials science, CAS No. 1805642-75-4 has found applications as a precursor for synthesizing advanced polymers and coordination compounds. Its ability to act as a ligand in metal complexes has led to the development of novel materials with applications in catalysis and sensing technologies. For example, recent studies have reported the use of this compound in constructing metalloporphyrins with enhanced catalytic activity for oxidation reactions.

The environmental impact and safety profile of 4-chloro-6-nitropyridin-3-ol are critical considerations for its industrial use. Ecotoxicological assessments have shown that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further studies are required to evaluate its long-term effects on ecosystems and human health.

In conclusion, 4-chloro-6-nitropyridin-3-ol (CAS No. 1805642-75) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.